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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis, characterization, and key

applications of stannous bromide (SnBr₂), a versatile compound with significant utility in

chemical synthesis and materials science. This document details common synthetic

methodologies, comprehensive characterization data, and its emerging role in pharmaceutical

development.

Introduction
Stannous bromide, also known as tin(II) bromide, is an inorganic compound with the chemical

formula SnBr₂.[1] In this compound, tin exists in the +2 oxidation state.[2] It typically appears as

a yellowish powder and is known for its activity as both a Lewis acid and a reducing agent.[3][4]

[5][6][7][8] These properties make it a valuable reagent in a variety of chemical transformations,

including the synthesis of organotin compounds and as a catalyst.[6][7][8] Notably, stannous

bromide is gaining attention for its applications in the development of perovskite solar cells and

as a reagent in the synthesis of pharmaceutical intermediates.[9][10][11]

Synthesis of Stannous Bromide
The most prevalent and straightforward method for synthesizing stannous bromide is the

reaction of metallic tin with hydrobromic acid (HBr).[1][2][9][12] This reaction can be carried out

using a couple of primary methodologies: the aqueous reflux method and the distillation

method.[12]
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Experimental Protocols
2.1.1. Aqueous Reflux Method[12]

This method involves heating a mixture of metallic tin and aqueous hydrobromic acid under

reflux.

Materials:

Metallic tin (granules or powder)

Concentrated hydrobromic acid (e.g., 48% aqueous solution)

Distilled water

Round-bottom flask

Reflux condenser

Heating mantle

Inert gas supply (e.g., nitrogen or argon) is recommended to prevent oxidation.

Procedure:

Place a pre-weighed amount of metallic tin into a round-bottom flask.

Under a fume hood, carefully add a stoichiometric excess (typically a 2- to 4-fold molar

excess) of concentrated hydrobromic acid to ensure the complete reaction of the tin.

Attach the reflux condenser and, if using, purge the system with an inert gas.

Heat the mixture to reflux using a heating mantle. The reaction will produce hydrogen gas,

which should be safely vented.

Continue refluxing until all the metallic tin has dissolved.

Once the reaction is complete, cool the solution.
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The stannous bromide can be isolated by crystallization. Slowly cool the filtrate in an ice

bath to induce crystallization.

Collect the crystals by vacuum filtration.

Wash the crystals with a small amount of cold, deoxygenated water, followed by a non-

polar solvent like diethyl ether to facilitate drying.

Dry the final product under vacuum.

2.1.2. Distillation Method[12]

This method is also based on the reaction of metallic tin with hydrobromic acid, but the product

is isolated by distilling off the excess acid and water.

Materials: Same as the aqueous reflux method, with the addition of a distillation apparatus.

Procedure:

Combine metallic tin and a stoichiometric excess of concentrated hydrobromic acid in a

round-bottom flask.

Heat the mixture to facilitate the reaction, which will be evident by the evolution of

hydrogen gas.

Once the tin has completely reacted, assemble the distillation apparatus.

Heat the solution to distill off the constant boiling mixture of water and hydrobromic acid.

Continue the distillation until the volume of the solution is significantly reduced and the

temperature of the distillate begins to rise, which indicates that most of the water and

excess HBr have been removed.

Allow the remaining molten stannous bromide to cool and solidify in the distillation flask.

Characterization of Stannous Bromide
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Stannous bromide is a well-characterized compound. Its physical and chemical properties have

been determined using various analytical techniques.

Physical and Chemical Properties
A summary of the key physical and chemical properties of stannous bromide is presented in the

table below.

Property Value

Chemical Formula SnBr₂

Molar Mass 278.52 g/mol [3][8][13][14]

Appearance Yellowish powder[1][3]

Density 5.12 g/cm³[2][3][8][13]

Melting Point 215 °C[2][3]

Boiling Point 623 - 639 °C[2][3][13]

Solubility

Soluble in water (85.2 g/100 mL at 0 °C, 222.5

g/100 mL at 100 °C), alcohol, ether, acetone,

pyridine, and dimethyl sulfoxide.[2][3][4][5][6][15]

Decomposes in large amounts of water.[3]

Crystallography
Stannous bromide is known to exist in at least two polymorphic forms: a room-temperature

orthorhombic phase and a high-temperature hexagonal phase.[2][9][16] The crystal structures

of these polymorphs have been determined by X-ray diffraction techniques, such as single-

crystal X-ray diffraction (SC-XRD).[9]

Table of Crystallographic Data
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Parameter
Orthorhombic
Polymorph[16]

Hexagonal Polymorph[9]

Crystal System Orthorhombic Hexagonal

Space Group Pnma (No. 62) P6₃/m (No. 176)

a (Å) 8.3908(4) 12.2824(5)

b (Å) 4.2354(2) 12.2824(5)

c (Å) 10.5203(4) 4.3568(2)

α (°) 90 90

β (°) 90 90

γ (°) 90 120

Z 4 6

Volume (Å³) 374.34 568.96

Role in Drug Development and Organic Synthesis
Stannous bromide is a valuable reagent in organic synthesis, particularly for its role as a

reducing agent.[7][10] This functionality is of significant interest to drug development

professionals for the synthesis of complex pharmaceutical intermediates and active

pharmaceutical ingredients (APIs).[10][11]

Reduction of Aromatic Nitro Compounds
A key application of stannous bromide is the reduction of aromatic nitro groups to primary

amines. This transformation is a fundamental step in the synthesis of anilines, which are crucial

building blocks for a wide range of pharmaceuticals.[10]

Reductive Amination
Stannous bromide can also be employed in reductive amination protocols. In this one-pot

reaction, a carbonyl compound reacts with an amine to form an imine in situ, which is then
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immediately reduced by SnBr₂ to the corresponding amine. This method is highly efficient for

the formation of secondary and tertiary amines.[10]

Experimental Protocol: Reduction of an Aromatic Nitro
Compound[10]

Materials:

Aromatic nitro compound

Stannous bromide (SnBr₂)

Ethanol

Concentrated hydrochloric acid (HCl)

Sodium hydroxide (NaOH) solution

Ethyl acetate

Anhydrous sodium sulfate (Na₂SO₄)

Standard laboratory glassware and magnetic stirrer

Procedure:

Dissolve the aromatic nitro compound in ethanol in a round-bottom flask.

Add a solution of stannous bromide in concentrated hydrochloric acid to the flask. An

exothermic reaction may be observed.

Heat the reaction mixture to reflux and monitor its progress using Thin Layer

Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

Carefully neutralize the acidic solution by the slow addition of a concentrated NaOH

solution until the pH is basic (pH > 10). A precipitate of tin salts will form.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/pdf/Tin_II_Bromide_SnBr_A_Versatile_Reducing_Agent_in_Chemical_Synthesis.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8816711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extract the aqueous slurry with ethyl acetate.

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced

pressure to yield the crude amine.

The crude product can be further purified by column chromatography if necessary.

Visualizations
To further illustrate the concepts discussed in this guide, the following diagrams have been

generated using the DOT language.
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Caption: Experimental workflow for the synthesis of stannous bromide.
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Caption: Polymorphic relationship of SnBr₂.
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Caption: Role of SnBr₂ in the reduction of aromatic nitro compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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